Cas no 14631-45-9 (α-Ethoxypropionitrile)
α-Ethoxypropionitrile structure
Product Name:α-Ethoxypropionitrile
CAS No:14631-45-9
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD01941451
CID:49880
PubChem ID:12729368
Update Time:2025-04-18
α-Ethoxypropionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxypropionitrile
- beta-ethoxypropionitrile
- 3-ethoxypropiononitrile
- 3-ethoxypropanenitrile
- 1-Cyanoethyl ethyl ether
- 2-Aethoxy-propionitril
- 2-ethoxy-propanenitrile
- 2-ethoxy-propionitrile
- 3-ethoxy-propionitrile
- Aethylaethermilchsaeure-nitril
- O-Aethyl-milchsaeure-nitril
- Propanenitrile,3-ethoxy
- Propionitrile,2-ethoxy
- Propionitrile,3-ethoxy
- 2-ethoxypropannitril
- 2-ethoxypropionitrile
- alpha-ethoxypropionitrile
- 2-ethoxy-propanenitril
- 2-ethoxy-propionitril
- DTXSID901026535
- AKOS010960734
- FT-0647491
- Propanenitrile, 2-ethoxy-
- Ethoxypropionitril
- 2-Ethoxypropanenitrile
- EN300-82197
- 14631-45-9
- α-Ethoxypropionitrile
-
- MDL： MFCD01941451
- Inchi： 1S/C5H9NO/c1-3-7-5(2)4-6/h5H,3H2,1-2H3
- InChI Key： SNJNVEVAILOJBB-UHFFFAOYSA-N
- SMILES： O(CC)C(C#N)C
Computed Properties
- Exact Mass: 99.06840
- Monoisotopic Mass: 99.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 0.6
Experimental Properties
- Density: 0.891
- Boiling Point: 185.62°C (rough estimate)
- Flash Point: 63.9 °C
- Refractive Index: 1.3890
- PSA: 33.02000
- LogP: 0.93498
α-Ethoxypropionitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
α-Ethoxypropionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927383-10mg |
α-Ethoxypropionitrile |
14631-45-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E927383-50mg |
α-Ethoxypropionitrile |
14631-45-9 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E927383-100mg |
α-Ethoxypropionitrile |
14631-45-9 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Enamine | EN300-82197-0.05g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.05g |
$76.0 | 2025-03-21 | |
| Enamine | EN300-82197-0.1g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.1g |
$113.0 | 2025-03-21 | |
| Enamine | EN300-82197-0.25g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.25g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-82197-0.5g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 0.5g |
$310.0 | 2025-03-21 | |
| Enamine | EN300-82197-1.0g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 1.0g |
$414.0 | 2025-03-21 | |
| Enamine | EN300-82197-2.5g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 2.5g |
$810.0 | 2025-03-21 | |
| Enamine | EN300-82197-5.0g |
2-ethoxypropanenitrile |
14631-45-9 | 95.0% | 5.0g |
$1199.0 | 2025-03-21 |
α-Ethoxypropionitrile Related Literature
-
Nianqing Fu,Yandong Duan,Wei Lu,Mingshan Zhu,Guoge Zhang,Dongmei Xie,Yuan Lin,Mingdeng Wei,Haitao Huang J. Mater. Chem. A 2019 7 11520
-
Spencer A. Langevin,Matthew M. McGuire,Nam Q. Le,Eugene Ragasa,Tanner Hamann,Gehn Ferguson,Christine Chung,Janna Domenico,Jesse S. Ko J. Mater. Chem. A 2022 10 19972
-
Kang Xu,Arthur von Cresce J. Mater. Chem. 2011 21 9849
-
4. Recent progress in one dimensional TiO2 nanomaterials as photoanodes in dye-sensitized solar cellsDeepak Joshy,Soumya B. Narendranath,Yahya A. Ismail,Pradeepan Periyat Nanoscale Adv. 2022 4 5202
-
Halmuthur M. Sampath Kumar,Basi V. Subba Reddy,Sheri Anjaneyulu,Etukala Jagan Reddy,Jhillu S. Yadav New J. Chem. 1999 23 955
14631-45-9 (α-Ethoxypropionitrile) Related Products
- 110-67-8(3-Methoxypropionitrile)
- 9004-41-5(Cyanoethyl cellulose)
- 57741-46-5(4,7,10,13-Tetraoxahexadecanedinitrile)
- 35633-50-2(3-(2-methoxyethoxy)propanenitrile)
- 2141-62-0(3-Ethoxypropionitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
